4-{[2-(4-methyl-4H-1,2,4-triazol-3-yl)ethyl]amino}benzoic acid
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Overview
Description
The compound you mentioned contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The 1,2,4-triazole ring is a five-membered ring with three nitrogen atoms and two carbon atoms . It also contains a benzoic acid group, which consists of a benzene ring attached to a carboxylic acid group .
Molecular Structure Analysis
The molecular structure of 1,2,4-triazoles consists of a five-membered ring with three nitrogen atoms and two carbon atoms . The benzoic acid group consists of a benzene ring attached to a carboxylic acid group .Chemical Reactions Analysis
1,2,4-Triazoles can participate in various chemical reactions due to the presence of multiple nitrogen atoms in the ring. They can act as ligands in coordination chemistry, and they can also undergo reactions at the carbon atoms of the ring .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For example, 1,2,4-triazoles are generally stable compounds that can act as bases due to the presence of nitrogen atoms .Scientific Research Applications
- Researchers have synthesized novel 1,2,4-triazole derivatives containing MTBA as a core structure. These derivatives were evaluated for their cytotoxic activity against human cancer cell lines such as MCF-7, Hela, and A549. Notably, compounds 7d, 7e, 10a, and 10d demonstrated promising cytotoxic effects against Hela cells, with an IC50 lower than 12 μM .
- Complexes based on 4,4′-(1H-1,2,4-triazol-1-yl)benzoic acid have shown excellent photocatalytic capability in the degradation of methylene blue (MB) and malachite green (MV). These materials could find applications in wastewater treatment and environmental remediation .
- MTBA derivatives have been synthesized and evaluated for their antimicrobial properties. Against Gram-negative bacteria (E. coli), Gram-positive bacteria (S. aureus), and fungi (C. albicans), these compounds exhibited varying degrees of activity .
- 1,2,4-Triazole hybrids containing MTBA were tested for cytotoxicity against MCF-7 (breast cancer) and HCT-116 (colon cancer) cell lines. Several derivatives showed moderate to high cytotoxic activity, with IC50 values ranging from 15.6 to 41.8 µM .
- A specific complex involving MTBA selectively adsorbs sulfate-containing dyes through Lewis acid–base interactions. This property could be harnessed for dye removal in wastewater treatment .
- MTBA has been used as a precursor in the synthesis of various other compounds, including 4-amino-5-(4-chlorophenyl)-2-[(5-mercapto-1,3,4-oxadiazol-2-yl)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one. This derivative was obtained through a multi-step process and could have potential applications .
Anticancer Properties
Photocatalysis
Antimicrobial Activity
Cytotoxicity Against Tumor Cells
Sulfate Dye Adsorption
Synthesis of Other Compounds
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary targets of 4-{[2-(4-methyl-4H-1,2,4-triazol-3-yl)ethyl]amino}benzoic acid are currently unknown
Mode of Action
It’s known that the compound contains a 1,2,4-triazole ring, which is a common structural motif in many biologically active compounds .
Result of Action
Some 1,2,4-triazole derivatives have been found to exhibit cytotoxic activities against certain tumor cell lines , suggesting potential anticancer properties.
properties
IUPAC Name |
4-[2-(4-methyl-1,2,4-triazol-3-yl)ethylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2/c1-16-8-14-15-11(16)6-7-13-10-4-2-9(3-5-10)12(17)18/h2-5,8,13H,6-7H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSLTWKHANIXKDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1CCNC2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[2-(4-methyl-4H-1,2,4-triazol-3-yl)ethyl]amino}benzoic acid |
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